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Compound of Interest

Compound Name: Azimsulfuron

Cat. No.: B1666442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and physical

properties of Azimsulfuron, a sulfonylurea herbicide. The information is presented to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and related fields.

Chemical Structure
Azimsulfuron is a complex organic molecule belonging to the sulfonylurea class of herbicides.

Its chemical formula is C₁₃H₁₆N₁₀O₅S. The systematic IUPAC name for Azimsulfuron is 1-

(4,6-dimethoxypyrimidin-2-yl)-3-[1-methyl-4-(2-methyl-1H-tetrazol-5-yl)-1H-pyrazol-5-

yl]sulfonylurea.[1]

Below is a two-dimensional representation of the chemical structure of Azimsulfuron,

generated using the DOT language.
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Figure 1: Chemical Structure of Azimsulfuron.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Azimsulfuron is presented in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₃H₁₆N₁₀O₅S

Molecular Weight 424.40 g/mol

Physical State White powdery solid[2]

Melting Point 170 °C[1][3]

Water Solubility

at pH 5 72.3 mg/L (20 °C)[4]

at pH 7 1050 mg/L (20 °C)

at pH 9 6540 mg/L (20 °C)

Solubility in Organic Solvents (at 25 °C)

Methylene chloride 65,900 ppm

Acetone 26,400 ppm

Acetonitrile 13,900 ppm

Ethyl acetate 13,000 ppm

Methanol 2,100 ppm

Vapor Pressure 3.0 x 10⁻¹¹ mm Hg (25 °C)

pKa 3.6

CAS Number 120162-55-2

Experimental Protocols
While specific experimental reports detailing the determination of Azimsulfuron's physical

properties are not readily available in the public domain, the methodologies would have

followed standardized guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD).
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Determination of Melting Point (Based on OECD
Guideline 102)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase at atmospheric pressure. For a crystalline solid like Azimsulfuron, this is typically a

sharp transition. The reported melting point of 170 °C would have been determined using one

of the following standard methods:

Capillary Method: A small, powdered sample of Azimsulfuron is packed into a thin-walled

capillary tube. The tube is then placed in a heated block or liquid bath apparatus. The

temperature is gradually increased, and the range from the initial melting (first appearance of

liquid) to the final melting (complete liquefaction) is recorded. A slow heating rate (e.g., 1-2

°C/min) is crucial for an accurate determination.

Differential Scanning Calorimetry (DSC): This thermal analysis technique measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference. As the sample melts, it absorbs heat, resulting in an endothermic peak on the

DSC thermogram. The onset temperature of this peak is taken as the melting point.

A generalized workflow for determining the melting point using the capillary method is

illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1666442?utm_src=pdf-body
https://www.benchchem.com/product/b1666442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Sample Preparation:
Powder Azimsulfuron sample

Load powdered sample into
a capillary tube to a height of 2-3 mm

Place capillary tube in
melting point apparatus

Heat the apparatus rapidly to ~150°C,
then reduce heating rate to 1-2°C/min

Observe sample through magnifying lens

Record temperature at which
the first drop of liquid appears

Record temperature at which
the last solid particle melts

End
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Determine Water Solubility
of Azimsulfuron

Perform preliminary test to estimate solubility

Is estimated solubility > 0.01 g/L?

Use Shake-Flask Method

Yes

Use Column Elution Method

No

Analyze concentration in aqueous phase (e.g., by HPLC)

Report solubility at specified
temperature and pH
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Branched-Chain Amino Acid Biosynthesis

Pyruvate

Acetolactate Synthase (ALS)
(Acetohydroxyacid Synthase)

alpha-Ketobutyrate

alpha-Acetolactate alpha-Aceto-alpha-hydroxybutyrate

Intermediate Steps Intermediate Steps

Valine Leucine Isoleucine

Protein Synthesis and
Plant Growth

Azimsulfuron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Azimsulfuron: A Technical Guide to its Chemical
Structure and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666442#chemical-structure-and-physical-
properties-of-azimsulfuron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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